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Compound of Interest

Compound Name: N-Benzoyl-phe-ala-pro

Cat. No.: B15130212 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like N-Benzoyl-phe-ala-pro are paramount for laboratory safety

and environmental protection. In the absence of a specific Safety Data Sheet (SDS) for N-
Benzoyl-phe-ala-pro, a cautious approach adhering to general best practices for peptide

waste is essential. This guide provides a comprehensive operational plan for its disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. Handle the

compound in a well-ventilated area to avoid inhalation of any dust particles. In case of

accidental contact with skin or eyes, rinse immediately with copious amounts of water.

Step-by-Step Disposal Protocol
The disposal of N-Benzoyl-phe-ala-pro should be managed systematically. The following

steps provide a clear workflow for its proper disposal:

Consult Institutional Guidelines: The first and most critical step is to consult your institution's

Environmental Health and Safety (EHS) office for their specific protocols on chemical and

peptide waste disposal.[1] They will provide definitive guidance based on local, state, and

federal regulations.

Waste Identification and Segregation:
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Solid Waste: Unused or expired solid N-Benzoyl-phe-ala-pro should be treated as

chemical waste.[1]

Contaminated Materials: Any materials that have come into contact with N-Benzoyl-phe-
ala-pro, such as weighing boats, pipette tips, gloves, and absorbent paper, must also be

disposed of as contaminated waste.[1]

Packaging and Labeling:

Place solid N-Benzoyl-phe-ala-pro waste into a clearly labeled, sealed, and appropriate

waste container.

Use a "Hazardous Waste" label and clearly write the full chemical name: "N-Benzoyl-

phenylalanine-alanine-proline".

Contaminated materials should be collected in a separate, clearly labeled container

designated for solid chemical waste.[2]

Storage: Store the sealed and labeled waste containers in a designated, secure area away

from incompatible chemicals.

Final Disposal: Arrange for the collection of the chemical waste by a certified hazardous

waste disposal company. Your institution's EHS office will typically coordinate this.[1] Do not

dispose of N-Benzoyl-phe-ala-pro down the drain or in regular trash.

Chemical Properties
While a specific SDS for N-Benzoyl-phe-ala-pro is not readily available, data for the closely

related compound N-Benzoyl-L-phenylalanine can provide some context.

Property Value

Molecular Formula C24H27N3O5

Molecular Weight 437.5 g/mol [2]

Appearance Likely a white crystalline solid

Solubility Expected to be soluble in some organic solvents
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Benzoyl-phe-ala-pro.

Start: N-Benzoyl-phe-ala-pro Waste Generated

Consult Institutional EHS Guidelines

Identify Waste Type
(Solid vs. Contaminated Material)

Package Solid Waste in Labeled Container Package Contaminated Materials in Labeled Container

Store Waste in Designated Secure Area

Arrange for Pickup by Certified Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal decision workflow for N-Benzoyl-phe-ala-pro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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